3-Perylenecarbonitrile

• IUPAC Name: perylene-3-carbonitrile
• InChI: InChI=1S/C21H11N/c22-12-14-10-11-19-17-8-2-5-13-4-1-7-16(20(13)17)18-9-3-6-15(14)21(18)19/h1-11H
• InChI Key: NLNUJONONMSVMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=C5C(=C(C=C4)C#N)C=CC=C5C3=CC=C2
• Molecular Formula: C21H11N
• DSSTOX Substance ID: DTXSID30432577
• Molecular Weight: 277.3 g/mol
• CAS RN: 35426-74-5

Description

3-Perylenecarbonitrile, also known as PTCN, is a polycyclic aromatic hydrocarbon that has been widely used in scientific research. It is a highly fluorescent compound that has been used as a probe in various biological and chemical applications due to its unique properties. In

Scientific Research Applications

Photodynamic Therapy (PDT)

Perylene-3-carbonitrile has garnered attention in the field of PDT, a promising cancer treatment strategy. Here’s how it contributes:

• Host–Guest Complexation for Enhanced Photosensitivity :
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Photopolymerization

Perylene-based compounds play a role in photopolymerization, which aims to convert liquid monomers into solids more efficiently. Specifically:

• Efficient Conversion of Liquid Monomers :
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Stability Studies

Perylene-3-carbonitrile has been investigated for its stability. Here’s a glimpse:

• Quantification of Stability :
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Mechanism of Action

Mode of Action

Perylene-based compounds are known to exhibit redox-active properties . This suggests that Perylene-3-carbonitrile may interact with its targets through redox reactions, leading to changes in the targets’ chemical or physical state .

Biochemical Pathways

Perylene-3-carbonitrile may affect various biochemical pathways due to its potential redox-active properties . For instance, it could influence pathways related to energy production and storage, as seen in the use of perylene-based compounds in batteries . .

Pharmacokinetics

The solubility and stability of perylene-based compounds can influence their bioavailability and pharmacokinetics

Result of Action

Perylene-based compounds have been shown to exhibit photoluminescent properties, suggesting that they may influence cellular processes related to light absorption and emission . Additionally, some perylene-based compounds have shown potential in controlling ice crystal growth, indicating a possible role in cryopreservation .

Action Environment

The action, efficacy, and stability of Perylene-3-carbonitrile can be influenced by various environmental factors. For instance, the photocatalytic activity of perylene-based compounds can be enhanced by certain chemical fuels . Additionally, the performance of perylene-based compounds in batteries can be affected by factors such as temperature and the presence of other ions .